Cas no 2138020-77-4 ({1-[4-(1-Ethoxyethenyl)-1,3-thiazol-2-yl]ethyl}(propyl)amine)

• Product Name: {1-[4-(1-Ethoxyethenyl)-1,3-thiazol-2-yl]ethyl}(propyl)amine
• CAS No: 2138020-77-4
• MF: C₁₂H₂₀N₂OS
• MW: 240.365001678467
• CID: 5797810
• PubChem ID: 165469759
• Update Time: 2025-06-22

{1-[4-(1-Ethoxyethenyl)-1,3-thiazol-2-yl]ethyl}(propyl)amine Chemical and Physical Properties

Names and Identifiers

• {1-[4-(1-ethoxyethenyl)-1,3-thiazol-2-yl]ethyl}(propyl)amine
• 2138020-77-4
• EN300-803238
• {1-[4-(1-Ethoxyethenyl)-1,3-thiazol-2-yl]ethyl}(propyl)amine

• Inchi： 1S/C12H20N2OS/c1-5-7-13-9(3)12-14-11(8-16-12)10(4)15-6-2/h8-9,13H,4-7H2,1-3H3
• InChI Key： PKAMOFYXCVFGAP-UHFFFAOYSA-N
• SMILES： S1C=C(C(=C)OCC)N=C1C(C)NCCC

Computed Properties

• Exact Mass: 240.12963444g/mol
• Monoisotopic Mass: 240.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.4Ų

Additional information on {1-[4-(1-Ethoxyethenyl)-1,3-thiazol-2-yl]ethyl}(propyl)amine

Compound CAS No. 2138020-77-4: {1-[4-(1-Ethoxyethenyl)-1,3-thiazol-2-yl]ethyl}(propyl)amine

The compound {1-[4-(1-Ethoxyethenyl)-1,3-thiazol-2-yl]ethyl}(propyl)amine, with CAS No. 2138020-77-4, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which incorporates a thiazole ring system, a vinyl ether group, and an amine functional group. The combination of these structural elements makes it a versatile molecule with potential applications in drug design and material science.

The thiazole ring system, a five-membered heterocycle containing sulfur and nitrogen atoms, is a key feature of this compound. Thiazoles are known for their stability and ability to participate in various chemical reactions, making them valuable in the synthesis of bioactive molecules. The presence of the 1-ethoxyethenyl group attached to the thiazole ring introduces additional functionality, enhancing the compound's reactivity and potential for further modification. This group also contributes to the molecule's ability to engage in hydrogen bonding and other non-covalent interactions, which are critical in biological systems.

Recent studies have explored the synthesis and characterization of {1-[4-(1-Ethoxyethenyl)-1,3-thiazol-2-yl]ethyl}(propyl)amine. Researchers have developed efficient synthetic routes to access this compound, often employing microwave-assisted synthesis or catalytic methods to optimize reaction conditions. These advancements have not only improved the yield but also reduced the environmental impact of the synthesis process. The compound's physical and chemical properties, such as its melting point, boiling point, and solubility in various solvents, have been thoroughly investigated to better understand its behavior under different conditions.

In terms of applications, {1-[4-(1-Ethoxyethenyl)-1,3-thiazol-2-yl]ethyl}(propyl)amine has shown promise in several areas. Its ability to act as a precursor for more complex molecules makes it valuable in medicinal chemistry. For instance, it can serve as a building block for the development of bioactive agents targeting specific diseases. Additionally, its unique structure lends itself well to applications in materials science, such as in the creation of advanced polymers or coatings with tailored properties.

Recent research has also focused on the biological activity of this compound. Studies have demonstrated that it exhibits moderate activity against certain enzymes and cellular targets, suggesting potential therapeutic applications. However, further investigation is required to fully elucidate its mechanism of action and optimize its bioavailability.

In conclusion, {1-[4-(1-Ethoxyethenyl)-1,3-thiazol-2-yl]ethyl}(propyl)amine (CAS No. 2138020-77-4) is a multifaceted compound with significant potential in various scientific domains. Its unique structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing both academic research and industrial applications.